Cas no 1854181-70-6 (2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one)

• Product Name: 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one
• CAS No: 1854181-70-6
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 6411618
• PubChem ID: 131043109
• Update Time: 2025-06-27

2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1968117
• 2-chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one
• 1854181-70-6
• 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one

• Inchi： 1S/C8H3ClF4O/c9-2-5(14)3-1-4(10)7(12)8(13)6(3)11/h1H,2H2
• InChI Key： JZCGKQAGFQNDBN-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=C(C=1F)F)F)F)=O

Computed Properties

• Exact Mass: 225.9808551g/mol
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one

2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one

2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one, also known by its CAS number 1854181-70-6, is a highly specialized organic compound with a unique structure and properties. This compound belongs to the class of ketones and features a chlorinated aromatic ring system. The molecule consists of a fluorinated phenyl group attached to a ketone functional group with a chlorine substituent at the second position. Its chemical formula is C9H3ClF4O, and it has a molecular weight of approximately 266.6 g/mol.

The synthesis of 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one involves advanced organic chemistry techniques. One common method involves the Friedel-Crafts acylation reaction, where a tetrafluorophenyl ring undergoes acylation with an appropriate chlorinated acyl chloride. This reaction is typically carried out in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction conditions are carefully controlled to ensure high yield and purity of the product. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction efficiency and reduce reaction time.

One of the most significant applications of 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one is in the field of materials science. Its unique electronic properties make it an excellent candidate for use in organic light-emitting diodes (OLEDs). The fluorinated aromatic ring provides high thermal stability and excellent electron transport properties. Recent research has demonstrated that this compound can significantly enhance the efficiency and lifespan of OLED devices when used as an electron transport layer material.

In addition to its electronic applications, 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one has shown potential in pharmaceutical research. Its structure resembles certain bioactive compounds that are known to interact with specific protein targets. Researchers have explored its ability to act as a scaffold for drug design in anti-cancer therapies. Recent studies have focused on modifying the chlorine substituent to improve bioavailability and selectivity towards specific cellular pathways.

The physical properties of 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 95°C and a boiling point around 300°C under standard pressure conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane (DCM), chloroform (CHCl3), and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

From an environmental standpoint, 2-Chloro-1-(2,3,4,5-tetrafluorophenyl)ethan-1-one has been evaluated for its biodegradation potential. Studies indicate that it undergoes slow degradation under aerobic conditions due to its highly fluorinated aromatic ring system. However, its persistence in the environment raises concerns about potential long-term ecological impacts if not properly managed during industrial processes.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of 2-Chloro-1-(2,3,tetrafluorophenyl)ethanone using quantum mechanical models. These models provide insights into the electronic distribution and reactivity patterns of the molecule at an atomic level. Such computational studies have been instrumental in guiding experimental designs for optimizing synthesis routes and exploring new applications.

In conclusion, 2-Chloro- 1 -( 2 , 3 , 4 , 5 -tetrafluorophenyl ) ethan - 1 -one is a versatile compound with promising applications across multiple fields including electronics and pharmaceuticals . Its unique structure , combined with recent research advancements , positions it as a valuable material for future technological innovations . As ongoing studies continue to uncover new properties and uses , this compound is expected to play an increasingly important role in both academic research and industrial applications .